Cas no 84888-65-3 (2-methylaminoprop-2-enoic acid)

• Product Name: 2-methylaminoprop-2-enoic acid
• CAS No: 84888-65-3
• MF: C₄H₇NO₂
• MW: 101.103881120682
• CID: 989757
• PubChem ID: 134856
• Update Time: 2025-04-20

2-methylaminoprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methylaminoprop-2-enoic acid
• 2-(methylamino)prop-2-enoic acid
• SCHEMBL1280041
• N-Methyldehydroalanine
• 84888-65-3
• N-Methyl-Alpha-Beta-Dehydroalanine
• NS00073219
• DTXSID20233939
• AKOS006379186
• YNW06WML0Q
• Q27094780
• N-METHYL-.ALPHA.-.BETA.-DEHYDROALANINE
• UNII-YNW06WML0Q
• 2-Propenoic acid, 2-(methylamino)-
• starbld0001661
• 2-(METHYLAMINO)-2-PROPENOIC ACID
• 2-(Methylamino)acrylic acid
• DB03920

• Inchi： 1S/C4H7NO2/c1-3(5-2)4(6)7/h5H,1H2,2H3,(H,6,7)
• InChI Key： FLEYLGCAQDCGHN-UHFFFAOYSA-N
• SMILES： OC(C(=C)NC)=O

Computed Properties

• Exact Mass: 101.047678466g/mol
• Monoisotopic Mass: 101.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 97.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives